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Compound of Interest

Compound Name: Octanal-d16

Cat. No.: B588414

Application Note AN-202511-01

Introduction

Octanal is a key fragrance component found in a variety of perfumes, cosmetics, and consumer
products, prized for its characteristic citrusy, waxy, and green aroma.[1] Accurate quantification
of octanal is crucial for quality control, formulation consistency, and regulatory compliance,
particularly concerning fragrance allergens. The complexity of fragrance matrices, however,
presents analytical challenges, including matrix effects and variability in sample preparation
and injection. The use of a stable isotope-labeled internal standard, such as Octanal-d16, in
conjunction with Gas Chromatography-Mass Spectrometry (GC-MS), offers a robust solution
for precise and accurate quantification through isotope dilution mass spectrometry (IDMS).[2][3]

Octanal-d16, being chemically identical to octanal, co-elutes during chromatographic
separation and experiences similar ionization effects in the mass spectrometer. This allows it to
effectively compensate for variations in sample extraction, handling, and instrument response,
leading to highly reliable and reproducible results.[2][3]

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a powerful analytical technique that relies on the addition
of a known amount of an isotopically labeled version of the analyte (the internal standard) to
the sample. The ratio of the unlabeled analyte to the labeled internal standard is then
measured by mass spectrometry. Since the chemical and physical properties of the analyte and
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the internal standard are nearly identical, any loss of analyte during sample preparation or
analysis will be mirrored by a proportional loss of the internal standard, thus keeping the ratio
constant.

Chemical Properties

Compound CAS Number Molecular Formula  Molecular Weight
Octanal 124-13-0 CsH160 128.21 g/mol
Octanal-d16 1219794-66-7 CsD160 144.31 g/mol

Quantitative Analysis Data

The following tables present typical performance data for the quantification of octanal in a
representative fragrance matrix using Octanal-d16 as an internal standard with a validated
GC-MS method.

Table 1: Calibration Curve for Octanal

Concentration (pg/mL) Peak Area Ratio (Octanal/Octanal-d16)
0.1 0.052

0.5 0.255

1.0 0.510

2.5 1.275

5.0 2.550

10.0 5.100

Linearity (R?) 0.9995

Table 2: Method Validation Parameters
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Parameter Result

Limit of Detection (LOD) 0.05 pg/mL
Limit of Quantification (LOQ) 0.15 pg/mL
Linearity Range 0.1-10.0 pg/mL

Recovery (n=3)

0.5 pg/mL 98.5%
2.5 pg/mL 101.2%
7.5 pg/mL 99.8%

Precision (RSD, n=3)

Intra-day (0.5 pg/mL) 3.2%
Intra-day (7.5 pg/mL) 1.8%
Inter-day (2.5 pg/mL) 4.5%

Experimental Protocols

Protocol 1: Sample Preparation - Liquid-Liquid
Extraction (LLE) for Perfume Samples

This protocol describes the extraction of octanal from a liquid perfume sample.

Sample Weighing: Accurately weigh approximately 0.5 g of the perfume sample into a 15 mL
glass centrifuge tube.

 Internal Standard Spiking: Add a precise volume of Octanal-d16 internal standard solution
(e.g., 100 pL of a 10 pg/mL solution in methanol) to the sample.

» Solvent Addition: Add 5 mL of a suitable extraction solvent, such as methyl tert-butyl ether
(MTBE).

» Extraction: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and
extraction.
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o Phase Separation: Centrifuge the sample at 3000 x g for 10 minutes to separate the organic
and aqueous/ethanolic phases.

» Collection: Carefully transfer the upper organic layer (MTBE) to a clean GC vial using a
Pasteur pipette.

e Analysis: The sample is now ready for GC-MS analysis.

Protocol 2: GC-MS Analysis

This protocol outlines the instrumental parameters for the analysis of octanal and Octanal-d16.
¢ Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

e GC Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 pm film

thickness), is recommended.
e Injection: Inject 1 yL of the prepared sample in splitless mode.
e Oven Temperature Program:

o Initial temperature: 60°C, hold for 2 minutes.

o Ramp 1: Increase to 150°C at a rate of 10°C/minute.

o Ramp 2: Increase to 250°C at a rate of 20°C/minute, hold for 5 minutes.
e Mass Spectrometer Parameters:

o lonization Mode: Electron lonization (El) at 70 eV.

o Acquisition Mode: Selected lon Monitoring (SIM).

o lons to Monitor:

» Octanal (Quantifier): m/z 57

» Octanal (Qualifier): m/z 70
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» Octanal-d16 (Quantifier): m/z 66

Protocol 3: Data Analysis and Quantification

o Peak Integration: Integrate the peak areas of the quantifier ions for both octanal and
Octanal-d16.

» Calibration Curve: Prepare a series of calibration standards containing known concentrations
of octanal and a constant concentration of Octanal-d16. Plot the ratio of the peak area of
octanal to the peak area of Octanal-d16 against the concentration of octanal. Perform a

linear regression to obtain the calibration curve.

o Quantification: Calculate the peak area ratio for the unknown sample and determine the
concentration of octanal using the equation from the calibration curve.

Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for the quantification of octanal in perfume.
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Analyte & Internal Standard
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Caption: Rationale for using Octanal-d16 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application of Octanal-d16 in the Quantitative Analysis
of Fragrance Ingredients]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588414#octanal-d16-applications-in-fragrance-and-
perfume-ingredient-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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